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Compound of Interest

Compound Name: C3a (70-77) TFA

Cat. No.: B8085426

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed protocols for the preparation, storage, and handling of C3a
(70-77) trifluoroacetate (TFA) salt stock solutions. It also includes an overview of the relevant
C3a receptor signaling pathway to provide context for its application in experimental settings.

Peptide Characteristics and Properties

C3a (70-77) is a synthetic octapeptide that corresponds to the C-terminal fragment of the
human complement component C3a.[1][2] It exhibits 1-2% of the biological activity of the full
C3a anaphylatoxin and is often used to study the C3a receptor (C3aR) signaling pathway.[1][2]
[3] The peptide is typically supplied as a lyophilized powder with trifluoroacetate (TFA) as a
counterion, a remnant from the purification process.[4]

Table 1: Quantitative Data for C3a (70-77)
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Property

Sequence

Description

H-Ala-Ser-His-Leu-Gly-
Leu-Ala-Arg-OH
(ASHLGLAR)

Reference

[115]

Molecular Formula

C35H61N13010 (free peptide)

[1]

Molecular Weight

~824.0 g/mol (free peptide)

[1](2]

Molecular Weight (TFA Salt)

~938.0 g/mol (may vary slightly
by batch)

[5]

Purity

Typically 295% as determined
by HPLC

[1]

Biological Activity

Possesses 1-2% of the
biological activity of full-length
C3a, including induction of
mast cell degranulation and

smooth muscle contraction.

[1](2]

| Appearance | White lyophilized powder |[1] |

Experimental Protocol: Stock Solution Preparation

Proper reconstitution of the lyophilized peptide is critical for experimental accuracy and

reproducibility. The following protocol outlines the recommended procedure for preparing a

stock solution.

Materials and Equipment
e C3a (70-77) TFA lyophilized powder

 Sterile, high-purity solvent (e.g., DMSO or sterile water)

» Sterile, low-protein-binding microcentrifuge tubes

o Calibrated micropipettes and sterile tips
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o Vortex mixer
 Ultrasonic bath (recommended for aqueous solutions)

e -20°C and -80°C freezers

Recommended Solvents and Storage

The choice of solvent depends on the experimental design and the peptide's solubility.

Table 2: Solubility and Storage Recommendations

Solvent Concentration Storage (Aliquoted) Reference

-80°C for up to 6
DMSO Up to 10 mM months; -20°C for [3][6]
up to 1 month

| Sterile Water | Up to 100 mg/mL | -80°C for up to 6 months; -20°C for up to 1 month [[3][7] |

Note: For agueous solutions, sonication may be required to achieve full dissolution.[7] To
prevent degradation from repeated freeze-thaw cycles, it is crucial to aliquot the stock solution
into single-use volumes.[3]

Reconstitution Protocol

o Pre-chill: Before opening, bring the vial of lyophilized peptide to room temperature to prevent
condensation.

o Centrifuge: Briefly centrifuge the vial to ensure the powder is collected at the bottom.

o Calculate Solvent Volume: Determine the required volume of solvent to achieve the desired
stock concentration. Use the molecular weight of the TFA salt (e.g., 938.0 g/mol ) for
accurate molarity calculations.

o Example Calculation for a 10 mM stock from 1 mg of peptide:

» Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))
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= Volume (L) = 0.001 g/ (0.010 mol/L * 938.0 g/mol ) = 0.0001066 L

= Volume (uL) = 106.6 pL

Add Solvent: Carefully add the calculated volume of the appropriate sterile solvent to the
vial.

Dissolve: Cap the vial and vortex gently. If using water, an ultrasonic bath may be used for a
few minutes to aid dissolution.[7] Ensure the solution is clear and free of particulates.

Aliquot: Dispense the stock solution into sterile, single-use, low-protein-binding
microcentrifuge tubes.

Store: Store the aliquots at -80°C for long-term stability.[3][5]
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Stock Solution Workflow
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Workflow for C3a (70-77) TFA stock solution preparation.
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Optional Protocol: Trifluoroacetate (TFA) Removal

Trifluoroacetic acid is a strong acid used during peptide synthesis and purification.[4] Residual
TFA counterions may interfere with certain biological assays. The following protocol describes a
common method for exchanging TFA for hydrochloride (HCI), a more biologically compatible
salt.[4][8]

TFA-HCI Exchange Protocol

» Dissolve Peptide: Dissolve the peptide in sterile, distilled water at a concentration of
approximately 1 mg/mL.[4]

o Acidify: Add 100 mM HCI to the peptide solution to reach a final HCI concentration of 2-10
mM.[4]

 Incubate: Let the solution stand at room temperature for at least one minute.[4][9]
» Freeze: Flash-freeze the solution in liquid nitrogen or a -80°C freezer.[4]

» Lyophilize: Lyophilize the frozen solution overnight until all liquid is removed. The resulting
powder is the peptide hydrochloride salt.[4][8]

o Repeat (Optional but Recommended): To ensure complete removal of TFA, re-dissolve the
lyophilized powder in the dilute HCI solution and repeat the freezing and lyophilization steps
two more times.[4]

o Final Reconstitution: After the final lyophilization, the peptide is ready to be reconstituted in
the desired experimental buffer as described in Section 2.

C3a Receptor (C3aR) Signaling Pathway

C3a (70-77) exerts its biological effects by binding to the C3a receptor (C3aR), a G protein-
coupled receptor (GPCR).[5][10] C3aR activation triggers multiple intracellular signaling
cascades that mediate inflammatory and immune responses. The principle signaling pathway
involves the activation of Gai and Gal12/13 proteins.[10] This leads to the activation of
downstream pathways including PI3K/Akt and ERK1/2, an increase in intracellular calcium
(Ca2+), and the activation of transcription factors like NF-kB.[10][11][12]
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C3a Receptor Signaling Pathway
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Simplified C3a receptor (C3aR) signaling cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of C3a
(70-77) TFA Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8085426#how-to-prepare-a-stock-solution-of-c3a-70-
77-tfa)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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